Cas no 2757900-48-2 (2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine)

• Product Name: 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine
• CAS No: 2757900-48-2
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 5628389
• PubChem ID: 165756071
• Update Time: 2025-05-26

2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine
• 2757900-48-2
• EN300-28317786
• 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine

• Inchi： 1S/C11H15ClN4O/c1-11(2)7-16(4-3-15-11)10(17)8-5-14-9(12)6-13-8/h5-6,15H,3-4,7H2,1-2H3
• InChI Key： ZIJFNFIJVUJJFI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(N1CCNC(C)(C)C1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine

Introduction to 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine (CAS No. 2757900-48-2)

2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine, with the CAS number 2757900-48-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine features a pyrazine core with a chloro substituent at the 2-position and a 3,3-dimethylpiperazine-1-carbonyl group at the 5-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways such as NF-κB and MAPK, which are crucial in the inflammatory response.

Beyond its anti-inflammatory properties, 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells is attributed to the compound's ability to disrupt key cellular processes such as DNA replication and protein synthesis.

In addition to its therapeutic potential, 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine has been investigated for its neuroprotective effects. Research published in the journal Neuropharmacology reported that this compound effectively reduces neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated by its antioxidant properties and its ability to modulate neurotransmitter systems.

The synthesis of 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine involves a multi-step process that includes the formation of the pyrazine core and subsequent functionalization with the chloro and 3,3-dimethylpiperazine-1-carbonyl groups. The synthetic route is well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-Chloro-5-(3,3-dimethylpiperazine-1-carbonyl)pyrazine (CAS No. 2757900-48-2) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, contributing to advancements in drug discovery and medical treatment.